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Compound of Interest

Compound Name: 1-Chloro-3-iodopropane

Cat. No.: B107403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental physicochemical properties

of 1-chloro-3-iodopropane, a key reagent in various synthetic applications.

Physicochemical Data Summary
The following table summarizes the key quantitative data for 1-chloro-3-iodopropane.

Property Value Citations

Molecular Formula C3H6ClI [1][2][3][4][5][6]

Molecular Weight 204.44 g/mol [1][2][3]

Monoisotopic Mass 203.92028 Da [1]

CAS Number 6940-76-7 [1][3][6]

Density 1.904 g/mL at 25 °C [7]

Boiling Point 170-172 °C [7]

Refractive Index n20/D 1.548 [7]

Vapor Pressure 2 mmHg at 20 °C [7]
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Chemical Structure and Identifiers
1-Chloro-3-iodopropane, also known as trimethylene chloroiodide, is a haloalkane with a

three-carbon propane backbone.[3] It is characterized by the presence of a chlorine atom at

one end of the chain and an iodine atom at the other.[3]

IUPAC Name: 1-chloro-3-iodopropane[1]

Synonyms: Trimethylene chloroiodide, 3-Chloro-1-iodopropane, 3-Chloropropyl iodide[1][3]

[6]

SMILES: ClCCCI[7]

InChI Key: SFOYQZYQTQDRIY-UHFFFAOYSA-N[1][6]

Experimental Protocols
Detailed experimental protocols involving 1-chloro-3-iodopropane can be found in the cited

literature. For instance, its use in the asymmetric α-alkylation with N-sulfinyl imidates is detailed

by Colpaert et al.[7] Fleming et al. describe its participation in the conjugate addition of alkyl

iodides to α,β-unsaturated nitriles in an aqueous medium.[7] The electroreduction of this

compound has been investigated by cyclic voltammetry at a glassy carbon electrode in

dimethylformamide containing tetra-n-butylammonium perchlorate.[7]

Logical Relationship of Compound Information
The following diagram illustrates the relationship between the core identifiers and properties of

1-chloro-3-iodopropane.
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1-Chloro-3-iodopropane

C3H6ClI 204.44 g/mol CAS: 6940-76-7
InChIKey: SFOYQZYQTQDRIY-UHFFFAOYSA-N

Density: 1.904 g/mL
Boiling Point: 170-172 °C

Click to download full resolution via product page

Caption: Core identifiers and properties of 1-chloro-3-iodopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b107403?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-iodopropane
https://www.fishersci.com/store/msds?partNumber=AC215441000&countryCode=US&language=en
https://cymitquimica.com/cas/6940-76-7/
https://www.echemi.com/products/pd180810138308-1-chloro-3-iodopropane.html
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=379
https://webbook.nist.gov/cgi/inchi?ID=C6940767&Mask=200
https://www.sigmaaldrich.com/TW/zh/product/aldrich/234478
https://www.benchchem.com/product/b107403#1-chloro-3-iodopropane-molecular-weight-and-formula
https://www.benchchem.com/product/b107403#1-chloro-3-iodopropane-molecular-weight-and-formula
https://www.benchchem.com/product/b107403#1-chloro-3-iodopropane-molecular-weight-and-formula
https://www.benchchem.com/product/b107403#1-chloro-3-iodopropane-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b107403?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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